Cas no 941940-88-1 (N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide)

• Product Name: N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide
• CAS No: 941940-88-1
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 5506077
• Update Time: 2025-07-16

N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(diethylamino)ethyl]-N'-(3-nitrophenyl)oxamide
• N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide

• Inchi： 1S/C14H20N4O4/c1-3-17(4-2)9-8-15-13(19)14(20)16-11-6-5-7-12(10-11)18(21)22/h5-7,10H,3-4,8-9H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key： NUXBEATVJSFLIU-UHFFFAOYSA-N
• SMILES： C(NCCN(CC)CC)(=O)C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Additional information on N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide

Professional Introduction to N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide (CAS No. 941940-88-1)

N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 941940-88-1, exhibits a unique structural framework that positions it as a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide consists of an ethanediamide backbone, which is functionalized with a diethylamino group at one terminus and a 3-nitrophenyl moiety at the other. This bifunctional design allows for diverse chemical modifications and interactions, making it a versatile building block in synthetic chemistry. The presence of the nitro group in the phenyl ring introduces electronic properties that can be exploited in drug design, such as tunable reactivity and potential bioactivity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring nitroaromatic groups. The nitro group in N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide can undergo reduction to form an amine, which opens up possibilities for further derivatization into more complex molecules. This redox-active property has been leveraged in the synthesis of prodrugs and bioconjugates, where controlled release mechanisms are crucial for therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been investigating its role as an intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammation and oxidative stress, which are key factors in numerous pathological conditions.

The diethylamino group in the structure contributes to the compound's solubility and pharmacokinetic properties, making it more amenable for formulation into drug delivery systems. Additionally, the ethanediamide moiety provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. These features collectively make N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide a valuable asset in the pharmaceutical industry.

Recent advancements in computational chemistry have also enhanced our understanding of how this compound interacts with biological targets. Molecular docking studies have revealed that N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide can bind to proteins involved in cancer metabolism and immune response. These findings have prompted further investigation into its potential as an anticancer agent or immunomodulator.

The synthesis of N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques highlight the compound's significance as a model system for exploring new synthetic strategies.

In conclusion, N-2-(diethylamino)ethyl-N'-(3-nitrophenyl)ethanediamide (CAS No. 941940-88-1) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features, combined with its potential biological activity, make it a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve, this compound is poised to play a pivotal role in advancing therapeutic innovations.